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Compound of Interest

Compound Name:
1-(1-Methyl-1H-indazol-3-

yl)ethanone

Cat. No.: B1314035 Get Quote

An In-depth Technical Guide on 1-(1-Methyl-1H-indazol-3-yl)ethanone

This technical guide provides a comprehensive overview of the known chemical properties,

synthesis protocols, and potential biological relevance of 1-(1-Methyl-1H-indazol-3-
yl)ethanone. The information is intended for researchers, scientists, and professionals

involved in drug development and medicinal chemistry.

Chemical Properties and Identifiers
1-(1-Methyl-1H-indazol-3-yl)ethanone is an organic compound featuring a methyl-substituted

indazole ring linked to an ethanone group. The indazole scaffold is a key feature in many

biologically active molecules, making its derivatives, such as this one, of significant interest in

medicinal chemistry.[1][2]

Quantitative Data Summary
The key chemical and physical properties of 1-(1-Methyl-1H-indazol-3-yl)ethanone are

summarized in the table below.
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Property Value Source(s)

IUPAC Name
1-(1-methylindazol-3-

yl)ethanone
[3]

CAS Number 69271-42-7 [4]

Molecular Formula C₁₀H₁₀N₂O [3]

Molecular Weight 174.2 g/mol [3]

Melting Point 86-88 °C [5]

SMILES
CC(=O)C1=NN(C2=CC=CC=C

21)C
[4]

InChI Key
OWDFLCBDWKYAHG-

UHFFFAOYSA-N
[3]

Spectral Data
Detailed experimental spectral data such as ¹H NMR, ¹³C NMR, and mass spectrometry for 1-
(1-Methyl-1H-indazol-3-yl)ethanone are not available in the reviewed literature. Researchers

are advised to perform their own analyses for characterization.

Safety and Hazard Information
Based on GHS classifications, this compound is associated with the following hazard

statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The corresponding GHS pictogram is the exclamation mark (GHS07).[3] Standard

precautionary statements such as P261 (avoid breathing dust/fume/gas/mist/vapors/spray) and
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing) are advised.[3]

Experimental Protocols
Synthesis of 1-(1-Methyl-1H-indazol-3-yl)ethanone
A detailed protocol for the synthesis of the title compound has been reported, starting from 1-

methyl-1H-indazole-3-carboxylic acid.[5]

Reaction Scheme:

Starting Material: 1-methyl-1H-indazole-3-carboxylic acid

Reagent: Methyl lithium (MeLi) in ether

Solvent: Dry Tetrahydrofuran (THF)

Product: 1-(1-Methyl-1H-indazol-3-yl)ethanone

Detailed Methodology:[5]

A solution of 1-methyl-1H-indazole-3-carboxylic acid (1.77 g) in dry THF (60 ml) is prepared

in a flask under a nitrogen atmosphere.

The solution is cooled to -60 °C with stirring.

Methyl lithium (1.58M solution in ether; 13.8 ml) is added dropwise to the cold solution.

Stirring is continued while the reaction mixture is allowed to warm to 0 °C over a period of 2

hours.

The reaction is quenched by adding a saturated ammonium chloride solution (50 ml).

The organic and aqueous layers are separated.

The aqueous layer is further extracted with dichloromethane (2 x 50 ml).
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The combined organic layers are washed with brine (2 x 50 ml), dried, and evaporated in

vacuo.

The resulting residual solid (1.8 g) is purified by Flash Column Chromatography (FCC) using

System B (1:4) as the eluent to yield the final product (1.3 g).

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 1-(1-Methyl-1H-indazol-3-
yl)ethanone.
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Synthesis Workflow for 1-(1-Methyl-1H-indazol-3-yl)ethanone

Starting Materials

Reaction Conditions

Workup & Purification

1-methyl-1H-indazole-
3-carboxylic acid in dry THF

1. Mix under Nitrogen
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Reaction Mixture
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Purify via Flash
Column Chromatography
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Final Product
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Caption: A workflow diagram detailing the synthesis of the title compound.
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Role in Medicinal Chemistry
Indazole derivatives are recognized for their wide range of biological activities, including anti-

tumor, anti-inflammatory, and anti-bacterial properties.[1][2] The indazole core is a privileged

scaffold in drug discovery. The diagram below illustrates the logical relationship from the core

chemical structure to its potential therapeutic applications.
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Caption: Logical flow from the indazole core to therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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